Cas no 1396865-17-0 (7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-(2-phenylethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one)

• Product Name: 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-(2-phenylethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• CAS No: 1396865-17-0
• MF: C₁₇H₁₅N₅O₂
• MW: 321.333302736282
• CID: 5989747
• PubChem ID: 71794644
• Update Time: 2025-06-13

7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-(2-phenylethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-(2-phenylethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-(2-phenylethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-phenethyl-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-(2-phenylethyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• AKOS024545136
• 1396865-17-0
• CCG-297059
• F6252-4158
• 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one

• Inchi： 1S/C17H15N5O2/c1-12-18-16(24-20-12)14-8-9-21-15(11-14)19-22(17(21)23)10-7-13-5-3-2-4-6-13/h2-6,8-9,11H,7,10H2,1H3
• InChI Key： YYARZKQVWJFSGI-UHFFFAOYSA-N
• SMILES： C12=NN(CCC3=CC=CC=C3)C(=O)N1C=CC(C1ON=C(C)N=1)=C2

Computed Properties

• Exact Mass: 321.12257474g/mol
• Monoisotopic Mass: 321.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.8Ų

Additional information on 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-(2-phenylethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one

Research Briefing on 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-(2-phenylethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one (CAS: 1396865-17-0)

The compound 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-(2-phenylethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one (CAS: 1396865-17-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazolopyridine core with a 1,2,4-oxadiazole substituent, has been investigated for its pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of interest is the compound's role as a modulator of specific enzymatic pathways. Recent research has demonstrated its ability to selectively inhibit certain kinases and proteases, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The presence of the 1,2,4-oxadiazole moiety is believed to contribute to its binding affinity and selectivity, making it a promising candidate for further drug development. Structural-activity relationship (SAR) studies have provided insights into the optimal modifications required to enhance its efficacy and reduce potential off-target effects.

In addition to its enzymatic inhibition properties, 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-(2-phenylethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one has also been explored for its potential as a scaffold for the design of novel bioactive molecules. Recent synthetic approaches have focused on improving the yield and purity of the compound, as well as developing derivatives with enhanced pharmacokinetic profiles. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its three-dimensional structure and interaction with biological targets.

Preliminary in vitro and in vivo studies have shown promising results, with the compound exhibiting favorable bioavailability and low toxicity in animal models. These findings have spurred further investigations into its therapeutic applications, particularly in oncology and immunology. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development as a potential drug candidate. The compound's unique chemical structure and biological activity make it a valuable addition to the growing arsenal of small-molecule therapeutics.

Despite these advancements, challenges remain in optimizing the compound's pharmacological properties and ensuring its safety and efficacy in clinical settings. Future research directions include the exploration of combination therapies, the development of targeted delivery systems, and the identification of biomarkers for patient stratification. The ongoing studies on 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-(2-phenylethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one highlight its potential to address unmet medical needs and pave the way for innovative treatment strategies.